2-Naphthyl-2-oxoethyl thiophene-2-carboxylate

• IUPAC Name: (2-naphthalen-1-yl-2-oxoethyl) thiophene-2-carboxylate
• InChI: InChI=1S/C17H12O3S/c18-15(11-20-17(19)16-9-4-10-21-16)14-8-3-6-12-5-1-2-7-13(12)14/h1-10H,11H2
• InChI Key: OMCFQRUJLWNLEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)COC(=O)C3=CC=CS3
• Molecular Formula: C17H12O3S
• Molecular Weight: 296.3 g/mol
• CAS No.: 667891-45-4

Description

“2-Naphthyl-2-oxoethyl thiophene-2-carboxylate” is a chemical compound with the molecular formula C17H12O3S. It has an average mass of 296.340 Da and a monoisotopic mass of 296.050720 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 17 carbon atoms, 12 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Biodesulfurization Potential

A significant application of naphthothiophene derivatives, which could relate to compounds like 2-Naphthyl-2-oxoethyl thiophene-2-carboxylate, is found in the biodesulfurization processes. Studies show that certain bacteria possess the capability to degrade naphthothiophene and its derivatives, which are structural isomers of dibenzothiophene, commonly found in diesel oil. For instance, Mycobacterium phlei WU-F1 has demonstrated an ability to desulfurize naphthothiophene and its alkylated derivatives through sulfur-specific degradation pathways, effectively breaking carbon-sulfur bonds at high temperatures. This biocatalyst's broad substrate specificity towards organosulfur compounds suggests potential in refining processes to lower sulfur content in fuels (Furuya et al., 2001).

Organic Photovoltaic Materials

Another research avenue explores the use of naphthothiophene-based compounds in the development of organic photovoltaic (OPV) materials. Novel π-extended oligomers incorporating naphthothiophene derivatives have been synthesized and evaluated for their suitability as p-type organic materials in bulk-heterojunction solar cells. Although these compounds showed good film-forming properties and acceptable fill factors in OPV devices, their efficiencies were limited due to poor absorption profiles. This insight into the optoelectronic properties of naphthothiophene derivatives lays foundational knowledge for future enhancements in solar cell technologies (Osw et al., 2020).

Synthetic Pathways and Material Functionalization

The scalable synthesis of naphthothiophene scaffolds for insertion into π-conjugated polymers represents a significant step forward in the creation of novel organic materials. These processes often involve cascade sequences of reactions, such as direct arylation and cross aldol condensation, showcasing an effective pathway for the annulation and π-extension of suitable reagents. Such advancements in synthetic methodologies enable the development of fully soluble and processable materials for various applications, including electronics and optoelectronics (Nitti et al., 2018).